Cas no 89597-78-4 (Acetic acid, (1H-pyrrol-2-ylthio)-)

• Product Name: Acetic acid, (1H-pyrrol-2-ylthio)-
• CAS No: 89597-78-4
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• CID: 595270
• PubChem ID: 13167618
• Update Time: 2025-04-19

Acetic acid, (1H-pyrrol-2-ylthio)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (1H-pyrrol-2-ylthio)-
• 2-(1H-pyrrol-2-ylsulfanyl)acetic acid
• (2-pyrrolylsulfanyl)acetic acid
• SCHEMBL10994559
• 89597-78-4
• DTXSID00524291
• [(1H-Pyrrol-2-yl)sulfanyl]acetic acid

• Inchi： 1S/C6H7NO2S/c8-6(9)4-10-5-2-1-3-7-5/h1-3,7H,4H2,(H,8,9)
• InChI Key： QZCXLACTIYTGDA-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=CC=CN1

Computed Properties

• Exact Mass: 157.01974964g/mol
• Monoisotopic Mass: 157.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.4Ų